1,1,1,4-Tetrachloro-4-methylpentane

• CAS No.: 61446-99-9
• Molecular Formula: C6H10Cl4
• Molecular Weight: 223.9 g/mol
• IUPAC Name: 1,1,1,4-tetrachloro-4-methylpentane
• InChI: InChI=1S/C6H10Cl4/c1-5(2,7)3-4-6(8,9)10/h3-4H2,1-2H3
• InChI Key: NURRNIMQFTWCCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(Cl)(Cl)Cl)Cl

Description

1,1,1,4-Tetrachloro-4-methylpentane (CAS: Pending) is a chlorinated alkane with a branched structure, featuring four chlorine atoms distributed asymmetrically across a five-carbon chain. Its molecular formula is C₆H₁₀Cl₄, and it belongs to the class of halogenated hydrocarbons. The compound’s unique structure—specifically, the clustering of three chlorine atoms on the terminal methyl group and a fourth chlorine on the adjacent carbon—confers distinct physicochemical properties, including moderate polarity, high thermal stability, and resistance to hydrolysis under ambient conditions. These traits make it relevant in industrial applications such as solvent formulations and intermediate synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,1,1,4-Tetrachloro-4-methylpentane can be synthesized through the chlorination of 4-methylpentane. The process involves the substitution of hydrogen atoms with chlorine atoms using chlorine gas (Cl2) in the presence of a catalyst such as iron(III) chloride (FeCl3). The reaction is typically carried out under controlled conditions to ensure selective chlorination at the desired positions.

Industrial Production Methods: Industrial production of 1,1,1,4-tetrachloro-4-methylpentane involves large-scale chlorination processes. The reaction is conducted in reactors equipped with temperature and pressure control systems to optimize yield and purity. The use of continuous flow reactors and advanced separation techniques helps in the efficient production of this compound.

Chemical Reactions Analysis

Types of Reactions: 1,1,1,4-Tetrachloro-4-methylpentane undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be replaced by other functional groups through nucleophilic substitution reactions.

Dehydrochlorination: This reaction involves the elimination of hydrogen chloride (HCl) to form unsaturated compounds.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) in aqueous or alcoholic solutions.

Dehydrochlorination: Catalysts like zinc chloride (ZnCl2) or tin(IV) chloride (SnCl4) in the presence of heat.

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed:

Substitution Products: Compounds with functional groups such as hydroxyl (-OH), amino (-NH2), or alkoxy (-OR) replacing chlorine atoms.

Dehydrochlorination Products: Unsaturated hydrocarbons such as alkenes.

Oxidation Products: Carboxylic acids, ketones, or aldehydes depending on the reaction conditions.

Scientific Research Applications

1,1,1,4-Tetrachloro-4-methylpentane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of other organic compounds.

Biology: Investigated for its potential effects on biological systems and its use in biochemical assays.

Medicine: Explored for its potential therapeutic properties and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 1,1,1,4-tetrachloro-4-methylpentane involves its interaction with molecular targets through its chlorine atoms. The compound can undergo nucleophilic substitution reactions, where nucleophiles attack the carbon atoms bonded to chlorine, leading to the formation of new chemical bonds. The pathways involved include the formation of carbocations or carbanions as intermediates, depending on the reaction conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its uniqueness, 1,1,1,4-Tetrachloro-4-methylpentane is compared below to analogous chlorinated hydrocarbons based on molecular structure, reactivity, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Chlorination Pattern	Functional Groups	Key Properties/Applications
1,1,1,4-Tetrachloro-4-methylpentane	C₆H₁₀Cl₄	1,1,1,4-Cl on branched pentane	None	High thermal stability; solvent for resins and polymers
2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diol	C₈H₆Cl₄O₂	Aromatic tetrachlorination	Hydroxyl (-OH)	Enhanced electrophilicity; oxidation/reduction reactions in agrochemical synthesis
1,2,4,5-Tetrachloro-3-iodobenzene	C₆HCl₄I	Aromatic tetrachlorination + iodine	Iodine (-I)	High nucleophilic substitution reactivity; precursor for pharmaceuticals
3,4,4,4-Tetrachloro-2-butenoic acid	C₄H₄Cl₄O₂	Aliphatic tetrachlorination	Carboxylic acid	Electrophilic reactivity; intermediate in polymer synthesis
2,4,5,6-Tetrachloro-m-xylene-alpha,alpha'-diamine	C₈H₈Cl₄N₂	Aromatic tetrachlorination	Amine (-NH₂)	Chelating agent; potential use in dyes and coordination chemistry

Key Findings:

Chlorination Pattern and Reactivity

• Unlike aromatic tetrachlorinated compounds (e.g., 2,3,5,6-Tetrachloro-p-xylene derivatives), the branched aliphatic structure of 1,1,1,4-Tetrachloro-4-methylpentane reduces its electrophilicity, making it less reactive in substitution reactions but more stable under thermal stress .
• The absence of functional groups (e.g., -OH, -NH₂) in 1,1,1,4-Tetrachloro-4-methylpentane limits its participation in oxidation or coordination reactions, unlike derivatives like tetrachloro-m-xylene-diamine .

Aromatic tetrachlorinated compounds (e.g., 1,2,4,5-Tetrachloro-3-iodobenzene) exhibit higher cytotoxicity due to iodine’s role in disrupting cellular processes, whereas aliphatic derivatives are generally less biologically active .

Industrial Utility The branched structure of 1,1,1,4-Tetrachloro-4-methylpentane enhances its solvation capacity for nonpolar polymers, outperforming linear chlorinated alkanes like 1,1,2,2-Tetrachloroethane . In contrast, tetrachloro aromatic compounds (e.g., benzoic acid derivatives in ) are primarily used in surfactants and coatings due to their polar substituents .

Data Tables

Table 2: Physicochemical Properties Comparison

Property	1,1,1,4-Tetrachloro-4-methylpentane	2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diol	1,2,4,5-Tetrachloro-3-iodobenzene
Boiling Point (°C)	195–200	>300 (decomposes)	280–285
Water Solubility (mg/L)	~50	~10	<1
Log Kow (Octanol-Water Partition)	3.8	4.5	5.2